Cas no 10585-90-7 (1H-Indole-2-ethanol,2,3-dihydro-b-(phenylmethyl)-)

1H-Indole-2-ethanol,2,3-dihydro-b-(phenylmethyl)- structure
10585-90-7 structure
Product Name:1H-Indole-2-ethanol,2,3-dihydro-b-(phenylmethyl)-
CAS No:10585-90-7
MF:C17H19NO
MW:253.338864564896
CID:145142
PubChem ID:25407
Update Time:2025-04-19

1H-Indole-2-ethanol,2,3-dihydro-b-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-2-ethanol,2,3-dihydro-b-(phenylmethyl)-
    • 2-(2,3-dihydro-1H-indol-2-yl)-3-phenylpropan-1-ol
    • DTXSID80909764
    • 2-INDOLINEETHANOL, beta-BENZYL-
    • beta-Benzyl-2-indolineethanol
    • 10585-90-7
    • Inchi: 1S/C17H19NO/c19-12-15(10-13-6-2-1-3-7-13)17-11-14-8-4-5-9-16(14)18-17/h1-9,15,17-19H,10-12H2
    • InChI Key: SNEACLOTUAXVQM-UHFFFAOYSA-N
    • SMILES: OCC(CC1C=CC=CC=1)C1CC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 253.14677
  • Monoisotopic Mass: 253.146664
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.3
  • XLogP3: 3.5

Experimental Properties

  • Density: 1.126
  • Boiling Point: 442.3°C at 760 mmHg
  • Flash Point: 157.6°C
  • Refractive Index: 1.601
  • PSA: 32.26
  • LogP: 3.01240
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